Cas no 60920-98-1 (2H-Pyran-2-one, 3,6-dihydro-5-methyl-)

• Product Name: 2H-Pyran-2-one, 3,6-dihydro-5-methyl-
• CAS No: 60920-98-1
• MF: C₆H₈O₂
• MW: 112.126522064209
• CID: 494920
• PubChem ID: 642766
• Update Time: 2025-04-19

2H-Pyran-2-one, 3,6-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 3,6-dihydro-5-methyl-

• Inchi： 1S/C6H8O2/c1-5-2-3-6(7)8-4-5/h2H,3-4H2,1H3
• InChI Key： IIYNNYLLNPQODO-UHFFFAOYSA-N
• SMILES： O1C(CC=C(C)C1)=O

Computed Properties

• Exact Mass: 112.05244
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones